Cas no 60254-95-7 (rac Dihydro Mebendazole)

• Product Name: rac Dihydro Mebendazole
• CAS No: 60254-95-7
• MF: C₁₆H₁₅N₃O₃
• MW: 297.308603525162
• CID: 503933
• PubChem ID: 43242
• Update Time: 2025-04-19

rac Dihydro Mebendazole Chemical and Physical Properties

Names and Identifiers

• 5 Hydroxymebendazole
• 5-Hydroxymebendazole
• Methyl {6-[hydroxy(phenyl)methyl]-1H-benzimidazol-2-yl}carbamate
• rac Dihydro Mebendazole
• 2-Pyridinecarboxylic acid, 5-(hydroxyamino)-
• 5-Hydroxylaminopicolinsaeure
• 5-Hydroxylaminopyridin-2-carbonsaeure
• 5-hydroxymatairesinol dimethyl ether
• AG-H-50277
• AGN-PC-00L6I0
• CTK3C6307
• tupichilignan A
• Methyl 5-[(RS)-α-hydroxybenzyl]-1H-benzimidazole-2-carbamate
• Compound 86-162
• R 19167
• METHYL N-{5-[HYDROXY(PHENYL)METHYL]-1H-1,3-BENZODIAZOL-2-YL}CARBAMATE
• 5-(alpha-Hydroxybenzyl)-2-benzimidazolecarbamic acid methyl ester
• AKOS040749981
• Carbamic acid, [5-(hydroxyphenylmethyl)-1H-benzimidazol-2-yl]-, methyl ester (9CI); R 19167
• Q27257828
• CHEMBL2059159
• R-19167
• BDBM50388025
• DA-60450
• Carbamic acid, (5-alpha-hydroxyphenylmethyl-1H-benzimidazol-2-yl)-, methyl ester
• 2-BENZIMIDAZOLECARBAMIC ACID, 5-(alpha-HYDROXYBENZYL)-, METHYL ESTER
• NS00017218
• G13007
• CARBAMIC ACID, (5-(HYDROXYPHENYLMETHYL)-1H-BENZIMIDAZOL-2-YL)-, METHYL ESTER
• methyl N-{6-[hydroxy(phenyl)methyl]-1H-1,3-benzodiazol-2-yl}carbamate
• Mebendazole-5-hydroxy 100 microg/mL in Acetonitrile:Dimethylsulfoxide
• CHEBI:228548
• Carbamic acid,(5-Hydroxyphenylmethyl)-1h-benzimidazol-2-yl
• SCHEMBL14643045
• DTXSID30975671
• BRN 4537623
• 60254-95-7
• SCHEMBL3500740
• methyl N-[6-[hydroxy(phenyl)methyl]-1H-benzimidazol-2-yl]carbamate
• UNII-3OO37V4B54
• CS-0082440
• Carbamic acid, (5-hydroxyphenylmethyl)-1H-benzimidazol-2-yl-
• 3OO37V4B54
• Mebendazole-5-hydroxy
• HY-123305
• METHYL (5-(HYDROXYPHENYLMETHYL)-1H-BENZIMIDAZOL-2-YL)CARBAMATE
• methyl (5-(hydroxy(phenyl)methyl)-1H-benzo[d]imidazol-2-yl)carbamate
• MEBENDAZOLE_met002

• MDL： MFCD01658391
• Inchi： 1S/C16H15N3O3/c1-22-16(21)19-15-17-12-8-7-11(9-13(12)18-15)14(20)10-5-3-2-4-6-10/h2-9,14,20H,1H3,(H2,17,18,19,21)
• InChI Key： IIQKUGXEGMZCLE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1=CC=C2C(=C1)NC(NC(=O)OC)=N2

Computed Properties

• Exact Mass: 297.11145
• Monoisotopic Mass: 297.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.2A^2

Experimental Properties

• Density: 1.1708 (rough estimate)
• Boiling Point: 438.82°C (rough estimate)
• Refractive Index: 1.6500 (estimate)
• PSA: 87.24
• LogP: 2.83650

rac Dihydro Mebendazole Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：DD6498000